![molecular formula C15H18N2O6 B1386936 4-[3-(Ethoxycarbonyl)piperidin-1-yl]-3-nitrobenzoic acid CAS No. 942474-36-4](/img/structure/B1386936.png)
4-[3-(Ethoxycarbonyl)piperidin-1-yl]-3-nitrobenzoic acid
Overview
Description
4-[3-(Ethoxycarbonyl)piperidin-1-yl]-3-nitrobenzoic acid (ECPNB) is a synthetic compound used in scientific research. It is a nitrobenzoic acid derivative with a piperidine ring and an ethoxycarbonyl group. It has been used in various fields of research, including biochemical and physiological studies, to study the effects of nitrobenzoic acid derivatives on various biological systems.
Scientific Research Applications
Drug Design and Synthesis
4-[3-(Ethoxycarbonyl)piperidin-1-yl]-3-nitrobenzoic acid: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its piperidine core is a common motif in medicinal chemistry, often found in drugs that target the central nervous system. The nitrobenzoic acid moiety can be further modified to produce compounds with potential therapeutic effects .
Biological Activity Profiling
This compound’s structure allows for the exploration of biological activity against a range of targets. By attaching different functional groups, researchers can create a library of derivatives to screen for activity in biological assays, aiding in the discovery of new biologically active molecules .
Material Science
In material science, 4-[3-(Ethoxycarbonyl)piperidin-1-yl]-3-nitrobenzoic acid can be used to synthesize novel organic compounds with specific optical or electronic properties. These materials could be applicable in creating new types of sensors or semiconductors .
Analytical Chemistry
The compound’s distinct chemical structure makes it suitable as a standard or reagent in analytical chemistry. It can be used in chromatography and mass spectrometry to help identify or quantify other substances .
Chemical Biology
As a tool in chemical biology, this compound can be used to study protein interactions. By attaching it to proteins or peptides, researchers can investigate the binding affinities and kinetics of biological molecules .
Environmental Chemistry
In environmental chemistry, derivatives of this compound could be used to develop new types of agrochemicals or pollutants degradation agents. Its structure allows for the introduction of functionalities that can interact with various environmental targets .
properties
IUPAC Name |
4-(3-ethoxycarbonylpiperidin-1-yl)-3-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O6/c1-2-23-15(20)11-4-3-7-16(9-11)12-6-5-10(14(18)19)8-13(12)17(21)22/h5-6,8,11H,2-4,7,9H2,1H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCCRCENIRCAAIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50657003 |
Source
|
| Record name | 4-[3-(Ethoxycarbonyl)piperidin-1-yl]-3-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50657003 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(Ethoxycarbonyl)piperidin-1-yl]-3-nitrobenzoic acid | |
CAS RN |
942474-36-4 |
Source
|
| Record name | 4-[3-(Ethoxycarbonyl)piperidin-1-yl]-3-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50657003 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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